Cas no 2228658-08-8 (1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine
• CAS No: 2228658-08-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6061067
• PubChem ID: 165632656
• Update Time: 2025-07-23

1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine
• 2228658-08-8
• EN300-1940380

• Inchi： 1S/C10H12F3NO/c1-15-9-4-2-3-7(11)6(9)5-8(14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： GJLPANXDQHECKQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=CC=1OC)F)N)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine

Introduction to 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine (CAS No. 2228658-08-8) in Modern Chemical and Pharmaceutical Research

1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine, identified by its CAS number 2228658-08-8, is a fluorinated aromatic amine that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit both electronic and steric effects, making it a valuable candidate for the development of novel therapeutic agents and advanced materials.

The structural motif of 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine incorporates two key fluorine atoms at the 1,1-position of the propyl chain, which contribute to its lipophilicity and metabolic stability. Additionally, the presence of a fluoro-substituted phenyl ring at the 3-position introduces both electronic and steric influences, enhancing its interaction with biological targets. The methoxy group at the 6-position further modulates the electronic properties of the aromatic system, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated amines in drug design. Studies have demonstrated that fluorine atoms can significantly improve pharmacokinetic profiles by increasing binding affinity and reducing metabolic degradation. In particular, the fluorine-induced dipole moment in compounds like 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine can lead to stronger interactions with biological receptors, thereby enhancing therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the potential of fluorinated compounds in addressing complex diseases. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has shown that fluorinated amines exhibit promising activity against various targets, including enzymes and receptors involved in cancer progression. The fluoro-substituted phenyl ring in 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine is particularly noteworthy for its ability to modulate receptor binding affinity through steric hindrance and electronic effects.

In addition to its pharmaceutical applications, 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine has shown potential in materials science. Fluorinated compounds are known for their unique physicochemical properties, such as low surface energy and high thermal stability. These characteristics make them suitable for applications in coatings, adhesives, and advanced polymers. Recent research has explored the use of fluorinated amines as additives to improve the performance of polymer matrices in high-performance materials.

The synthesis of 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine presents several challenges due to the sensitivity of fluorine-containing intermediates. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry have been employed to streamline the synthesis while maintaining high yields and purity.

Evaluation of 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine in preclinical studies has revealed several promising characteristics. Its solubility profile is favorable for formulation into oral and injectable dosage forms, which is critical for therapeutic applications. Furthermore, preliminary toxicology studies indicate that the compound exhibits low acute toxicity at relevant doses, suggesting its potential for safe use in humans.

The future development of 1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-amine will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools to predict molecular interactions with biological targets, researchers can refine the compound’s structure to enhance its therapeutic index. Additionally, exploring new synthetic routes may further improve production efficiency and cost-effectiveness.

In conclusion,1,1-difluoro-3-(2-fluoro-6-methoxyphenyl)propan - 2 - amine (CAS No . 2228658 - 08 - 8) represents a significant advancement in chemical and pharmaceutical research due to its unique structural features and potential applications . Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across various therapeutic areas . As research continues , this compound is poised to play an increasingly important role in both academic investigations and industrial development .